N-(2-methoxyphenyl)-2-(4-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)acetamide

• IUPAC Name: N-(2-methoxyphenyl)-2-[4-[(1-methylbenzimidazol-2-yl)methyl]piperazin-1-yl]acetamide
• InChI: InChI=1S/C22H27N5O2/c1-25-19-9-5-3-7-17(19)23-21(25)15-26-11-13-27(14-12-26)16-22(28)24-18-8-4-6-10-20(18)29-2/h3-10H,11-16H2,1-2H3,(H,24,28)
• InChI Key: LXAAHPUXRWSSQH-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1CN3CCN(CC3)CC(=O)NC4=CC=CC=C4OC
• Molecular Formula: C22H27N5O2
• Molecular Weight: 393.5 g/mol

Description

N-(2-methoxyphenyl)-2-(4-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)acetamide is a useful research compound. Its molecular formula is C22H27N5O2 and its molecular weight is 393.491. The purity is usually 95%.
BenchChem offers high-quality N-(2-methoxyphenyl)-2-(4-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-methoxyphenyl)-2-(4-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

Research has shown that derivatives of the compound have been synthesized and evaluated for their in vitro anticancer activity against human cancer cell lines, including human cervical carcinoma (HeLa), human breast carcinoma (MCF-7), and human embryonic kidney (HEK 293) cell lines. Certain synthesized compounds demonstrated high activity against HeLa and MCF-7 cell lines, with molecular docking studies supporting their potential mechanism of action against specific proteins, such as quinone reductase-2 (Boddu et al., 2018).

ACAT-1 Inhibition

Another derivative was identified as a potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT-1), demonstrating significant selectivity for ACAT-1 over ACAT-2. This compound showed enhanced aqueous solubility and oral absorption, suggesting its potential for the treatment of diseases involving ACAT-1 overexpression (Shibuya et al., 2018).

Anthelmintic Evaluation

Novel synthesized derivatives incorporating the benzimidazole ring have been evaluated for anthelmintic activity against Pheretima posthumous, demonstrating significant activity compared to standard drugs such as Albendazole and Piperazine (Kumar & Sahoo, 2014).

Antimicrobial Activities

Derivatives of the compound have also been synthesized and screened for their antimicrobial activities, with some exhibiting good to moderate activities against tested microorganisms. This highlights their potential as novel antimicrobial agents for therapeutic applications (Bektaş et al., 2007).

Dual Action Antidepressants

Research into benzo[b]thiophene derivatives synthesized with phenylpiperazines, including derivatives of the compound , aimed at obtaining new dual antidepressant drugs. These derivatives have shown promising in vitro affinity for 5-HT1A receptors and serotonin reuptake inhibition, suggesting their potential as new class antidepressants (Orus et al., 2002).